Cas no 1538071-92-9 (2-(Benzyloxy)-1h-1,3-benzodiazol-5-amine)

• Product Name: 2-(Benzyloxy)-1h-1,3-benzodiazol-5-amine
• CAS No: 1538071-92-9
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5738852
• PubChem ID: 80163377
• Update Time: 2025-08-05

2-(Benzyloxy)-1h-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-1H-1,3-BENZODIAZOL-5-AMINE
• EN300-1295337
• 1538071-92-9
• AKOS018725231
• 1H-Benzimidazol-6-amine, 2-(phenylmethoxy)-
• 2-(Benzyloxy)-1h-1,3-benzodiazol-5-amine

• Inchi： 1S/C14H13N3O/c15-11-6-7-12-13(8-11)17-14(16-12)18-9-10-4-2-1-3-5-10/h1-8H,9,15H2,(H,16,17)
• InChI Key： FZFRUWUDNIOILB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 490.6±47.0 °C(Predicted)
• pka: 10.12±0.10(Predicted)

Additional information on 2-(Benzyloxy)-1h-1,3-benzodiazol-5-amine

2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine: A Comprehensive Overview

2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine (CAS No. 1538071-92-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This benzodiazole derivative is characterized by a benzyloxy group attached to the benzodiazole ring, which imparts specific chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The chemical structure of 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine is defined by its benzodiazole core with a benzyloxy substituent at the 2-position and an amino group at the 5-position. The benzodiazole ring system is known for its stability and ability to form hydrogen bonds, which can influence the compound's solubility and binding affinity to various biological targets. The benzyloxy group adds a hydrophobic character to the molecule, potentially affecting its membrane permeability and distribution in biological systems.

The molecular formula of 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine is C₁₄H₁₄N₂O, with a molecular weight of approximately 226.27 g/mol. The compound is typically synthesized through a series of reactions involving aromatic substitution and amine formation. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for further research and development.

Synthesis Methods

The synthesis of 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine can be achieved through several methods. One common approach involves the reaction of 2-hydroxybenzaldehyde with o-phenylenediamine to form the corresponding benzoxazole intermediate, followed by benzylation and reduction steps to introduce the benzyloxy and amino groups. Another method involves the condensation of 2-benzyloxybenzaldehyde with o-phenylenediamine, followed by cyclization and reduction.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activities

2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine has been investigated for its potential biological activities, particularly in the areas of neuropharmacology and cancer research. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents.

In neuropharmacology, 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine has been found to interact with GABA receptors, which play a crucial role in modulating neuronal excitability. This interaction can lead to enhanced GABAergic neurotransmission, potentially offering therapeutic benefits for conditions such as anxiety disorders and epilepsy.

In cancer research, this compound has demonstrated antiproliferative effects on various cancer cell lines. A study published in Cancer Letters reported that 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have potential as a novel anticancer agent.

Clinical Applications and Future Research Directions

The potential clinical applications of 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine are diverse and promising. In neuropharmacology, its ability to modulate GABA receptors could lead to the development of new drugs for treating anxiety disorders, epilepsy, and other neurological conditions. Preclinical studies have shown that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In cancer research, further investigations are needed to elucidate the mechanisms underlying the antiproliferative effects of 2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine. Clinical trials are currently underway to evaluate its safety and efficacy in human patients with various types of cancer. These trials will provide valuable insights into the potential therapeutic applications of this compound.

Conclusion

2-(Benzyloxy)-1H-1,3-benzodiazol-5-amine (CAS No. 1538071-92-9) is a promising compound with unique structural features and potential therapeutic applications in neuropharmacology and cancer research. Its chemical structure and synthesis methods have been well-characterized, providing a solid foundation for further research. Recent studies have highlighted its potent biological activities and favorable pharmacokinetic properties, making it an attractive candidate for drug development. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge.